Cas no 898781-00-5 (2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone)

• Product Name: 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone
• CAS No: 898781-00-5
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• MDL: MFCD03843907
• CID: 871515
• PubChem ID: 24726522
• Update Time: 2025-06-14

2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dichlorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
• 2',4'-DICHLORO-3-(3,5-DIMETHYLPHENYL)PROPIOPHENONE
• MFCD03843907
• AKOS016022308
• 898781-00-5
• DTXSID70644915
• 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone

• MDL： MFCD03843907
• Inchi： 1S/C17H16Cl2O/c1-11-7-12(2)9-13(8-11)3-6-17(20)15-5-4-14(18)10-16(15)19/h4-5,7-10H,3,6H2,1-2H3
• InChI Key： HJEMZXKTLAQLQE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(CCC1C=C(C)C=C(C)C=1)=O)Cl

Computed Properties

• Exact Mass: 306.05800
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.42570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone

Comprehensive Overview of 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898781-00-5)

2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898781-00-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name DCPP, belongs to the class of aryl ketones and is characterized by the presence of dichloro and dimethyl substituents on its aromatic rings. Its molecular formula is C₁₇H₁₆Cl₂O, and it exhibits a molecular weight of approximately 307.22 g/mol. The compound's distinct chemical architecture makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and pharmaceutical agents.

In recent years, the demand for 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone has surged, driven by its potential applications in drug discovery and material science. Researchers have explored its utility as a building block for small-molecule inhibitors and ligands targeting various biological pathways. Its chlorinated aromatic and alkyl-substituted moieties contribute to its versatility in organic synthesis, enabling the creation of derivatives with tailored properties. This adaptability has positioned CAS No. 898781-00-5 as a compound of interest in medicinal chemistry and catalysis.

The synthesis of 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and verify its structural integrity. The compound's stability under various conditions makes it suitable for long-term storage and handling in laboratory settings.

One of the most frequently searched questions about 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone revolves around its safety profile and handling precautions. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to minimize exposure. Researchers also inquire about its solubility and reactivity, which are critical for designing efficient synthetic routes. The compound is moderately soluble in organic solvents like dichloromethane and ethyl acetate, but exhibits limited solubility in water.

The growing interest in sustainable chemistry has prompted investigations into greener synthesis methods for CAS No. 898781-00-5. Innovations such as catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce the environmental footprint of its production. These advancements align with the broader industry trend toward green chemistry and eco-friendly manufacturing, topics that resonate strongly with today's environmentally conscious audience.

In the context of drug development, 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone has shown promise as a precursor for kinase inhibitors and anti-inflammatory agents. Its ability to modulate specific biochemical pathways has attracted the attention of pharmaceutical companies aiming to address unmet medical needs. Additionally, its role in material science extends to the fabrication of advanced polymers and functional coatings, where its aromatic and halogenated groups enhance material properties.

For researchers seeking reliable sources of 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. Certificates of analysis (CoA) and batch-specific data are critical for ensuring consistency in experimental outcomes. The compound's availability in varying quantities, from milligram to kilogram scales, caters to both academic and industrial research needs.

Looking ahead, the applications of CAS No. 898781-00-5 are expected to expand as new research uncovers its potential in emerging fields such as nanotechnology and bioconjugation. Its compatibility with click chemistry and other modern synthetic techniques further enhances its utility. As the scientific community continues to explore its capabilities, 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone is poised to remain a cornerstone of innovative chemical research.

In summary, 2',4'-Dichloro-3-(3,5-dimethylphenyl)propiophenone (CAS No. 898781-00-5) is a multifaceted compound with broad applicability in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties, coupled with ongoing advancements in sustainable production methods, ensure its relevance in contemporary research. Whether you are a chemist, biologist, or materials scientist, understanding the potential of this compound can open new avenues for innovation and discovery.